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Introduction

Ethylene Vinyl Acetate (EVA) is a thermoplastic copolymer that has become the standard
encapsulating material for crystalline silicon photovoltaic (PV) modules since the 1980s.[1] Its
primary functions are to provide structural support, ensure optical coupling between the solar
glass and the silicon cells, offer electrical insulation, and protect the cells from environmental
factors such as moisture, UV radiation, and mechanical stress.[2][3] The long-term
performance and reliability of a PV module are critically dependent on the quality of the EVA
encapsulant and the encapsulation process itself.[2]

During the manufacturing of a solar panel, uncured EVA sheets are placed above and below
the solar cells. This assembly is then subjected to a lamination process, which involves
applying heat and pressure in a vacuum.[4] This process melts the EVA and initiates a
crosslinking reaction, typically through the decomposition of an organic peroxide additive,
which transforms the thermoplastic EVA into a durable, thermoset elastomer.[5][6] This
crosslinked structure provides the necessary mechanical stability and longevity.[1]

These application notes provide researchers, scientists, and drug development professionals
with a comprehensive overview of the properties, application, and characterization of EVA
encapsulants for crystalline silicon solar cells.
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Key Properties of EVA Encapsulants

The selection of an appropriate EVA formulation is crucial for the performance and durability of
a solar module. Key properties are summarized in the table below. It is important to note that
specific values can vary significantly depending on the manufacturer and the specific additives

used in the formulation.[7]
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Property Typical Values Test Method Significance

Mechanical Properties

Indicates the
encapsulant's ability
to withstand stress
) during handling,
Tensile Strength >10 MPa ASTM D638 ) )
manufacturing, and in
response to

environmental loads.

[2](8]

Represents the
material's flexibility
and ability to

) accommodate thermal

Elongation at Break >500% ASTM D638 )

expansion and
contraction of module
components without

cracking.[2][8]

Measures the
material's resistance
to indentation and

Shore A Hardness 70-80 ASTM D2240 ) o
provides an indication
of its overall

toughness.[8]

Critical for preventing
delamination at the
glass-EVA interface,
Adhesion to Glass >70 N/cm ASTM D903 which can lead to
moisture ingress and
performance
degradation.[8][9]

Adhesion to >70 N/cm ASTM D903 Ensures a strong
Backsheet bond with the

backsheet, preventing
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delamination and
protecting the rear

side of the solar cells.

[8]

Optical Properties

Optical Transmittance

>91% (in the visible

spectrum)

ASTM E424

High transmittance is
essential to maximize
the amount of light
reaching the solar
cells, directly
impacting module
efficiency.[8][10]

UV Cut-off
Wavelength

~360 nm (for UV
blocking grades)

ASTM E424

UV-blocking
formulations protect
the underlying cells
and other module
components from
degradation caused
by UV radiation.[8]

Thermal Properties

Thermal Shrinkage
(MD/TD)

<8% / <2% (at 160°C

for 5 min)

Internal Methods

Low shrinkage during
lamination is important
to prevent residual
stress in the module,
which can lead to cell

cracking.[8]

Electrical Properties

High volume resistivity
is crucial for electrical

insulation, preventing

Volume Resistivity >1x10715 Ohm-cm ASTM D257
leakage currents and
ensuring module
safety.[8]
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Indicates the

encapsulant's ability
Dielectric Strength >25 kV/mm ASTM D149 to withstand high

electrical fields without

breaking down.[8]

Processing Property

A measure of the
degree of crosslinking,
which is directly
related to the

Gel Content >75% Soxhlet Method )
mechanical strength
and long-term stability

of the encapsulant.[2]

[8]

Application Protocol: Lamination of Crystalline
Silicon Solar Cells

The lamination process is a critical step in the manufacturing of PV modules. The following
protocol outlines a typical lamination cycle. Parameters may need to be optimized based on the
specific EVA formulation and laminator being used.[11][12]

Materials and Equipment

e Solar Glass (low-iron, tempered)

o EVA Encapsulant Sheets (top and bottom layers)
o Stringed Crystalline Silicon Solar Cells

e Backsheet (e.g., TPT, TPE)

e Solar Module Laminator

Lamination Workflow
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Module Assembly
1. Lay-up Assembly:
Glass -> EVA -> Cells -> EVA -> Backsheet

Laminat%on Cycle

(2. Load into Laminator)
3. Vacuum Stage
(4-5 min)

l

4. Heating & Pressing Stage
(7-9 min at 140-150°C)

'

5. Cooling under Pressure

Post-Lamination

(6. Unload Module)

(7. Trim Excess EVA/Backsheet)

:

(8. Framing & Junction Box Installation)

Click to download full resolution via product page

Caption: Workflow for the lamination of a crystalline silicon solar module.
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Lamination Cycle Parameters

Parameter Typical Range

Notes

Vacuum Time 4 -5 min

Essential for removing air and
volatiles to prevent bubble

formation.[8]

Lamination Time 7 - 9 min

The duration at the set
temperature required for
proper melting and crosslinking
of the EVA.[8]

Lamination Temp. 140 - 150 °C

The temperature at which the
peroxide initiator decomposes

and crosslinking occurs.[8][11]

Pressure ~100 kPa

Ensures intimate contact
between all layers and helps to
remove any remaining trapped
air.[11]

Experimental Protocols for EVA Characterization
Determination of Gel Content (Degree of Crosslinking)

by Soxhlet Extraction

This protocol is adapted from the principles described in ASTM D2765.

Objective: To quantify the percentage of the cured EVA that is insoluble in a solvent, which

corresponds to the crosslinked portion of the polymer.
Materials:

e Cured EVA sample (~0.5 g)

o Soxhlet extraction apparatus

o Extraction thimble (cellulose)
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Xylene

Analytical balance (accurate to 0.1 mg)

Drying oven

Desiccator

Procedure:

Cut a sample of the cured EVA from the laminate, weighing approximately 0.5 g. Record the
initial weight (W_i).

e Place the EVA sample into the cellulose extraction thimble.

o Assemble the Soxhlet extraction apparatus with xylene as the solvent.

o Perform the extraction for a minimum of 8 hours, ensuring a consistent cycle of siphoning.
» After extraction, carefully remove the thimble containing the sample.

e Dry the sample in a vacuum oven at 80°C until a constant weight is achieved.

e Cool the sample in a desiccator to room temperature.

» Weigh the dried, insoluble portion of the EVA sample. Record the final weight (W_f).

o Calculate the gel content using the following formula: Gel Content (%) = (W_f/W_i) * 100

Thermal Analysis by Differential Scanning Calorimetry
(DSC)

This protocol is based on principles from ASTM E1356 and ASTM D3418 for determining the
thermal properties and degree of cure of polymers.[13]

Objective: To determine the thermal transitions (glass transition, melting) and to quantify the
degree of cure by measuring the residual heat of reaction.
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Materials:

EVA samples (uncured and cured)

DSC instrument

Aluminum DSC pans and lids

Crimper for sealing pans
Procedure:
o Calibrate the DSC instrument for temperature and enthalpy.

o Prepare samples of both uncured and cured EVA (5-10 mg) in aluminum pans and seal
them.

e Place the sample pan in the DSC cell. An empty, sealed pan is used as a reference.

o For determining the degree of cure of a partially cured sample, use the following temperature
program under a nitrogen atmosphere:

o Heat the sample from room temperature to 220°C at a rate of 10°C/min. This will cure any
remaining uncured EVA.

o To determine the total enthalpy of reaction for a fully uncured sample (AH_total), integrate
the area of the exothermic curing peak.

e For a partially cured sample, the exothermic peak observed during the DSC scan
corresponds to the residual heat of reaction (AH_residual).

o Calculate the degree of cure using the following formula: Degree of Cure (%) = ((AH_total -
AH_residual) / AH_total) * 100

Thermal Stability by Thermogravimetric Analysis (TGA)

This protocol is based on principles from ASTM E1131 for assessing the thermal stability of
materials.[14]
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Objective: To determine the thermal stability of the EVA encapsulant by measuring its weight
loss as a function of temperature.

Materials:

e Cured EVA sample (10-15 mg)

e TGA instrument

o TGA sample pans (platinum or ceramic)

Procedure:

o Calibrate the TGA instrument for mass and temperature.

e Place a 10-15 mg sample of the cured EVA into a TGA pan.
e Place the pan in the TGA furnace.

e Heat the sample from room temperature to 600°C at a heating rate of 10°C/min under a
nitrogen atmosphere.[15]

» Record the mass of the sample as a function of temperature.

e The onset temperature of decomposition is a key indicator of thermal stability. This is often
reported as the temperature at which 5% weight loss occurs.

Optical Transmittance and Yellowness Index by UV-Vis

Spectroscopy

This protocol is based on principles from ASTM E424 and ASTM D1925 for measuring the
optical properties of plastics.[8][16]

Objective: To measure the percentage of light that passes through the EVA film and to quantify
its yellowness.

Materials:

© 2025 BenchChem. All rights reserved. 10/ 15 Tech Support


https://setaramsolutions.com/app/uploads/sites/2/2020/09/ANS013-Thermal-stability-of-Polyethylene-by-TGA.pdf
https://navitassolar.in/wp-content/uploads/2022/05/EVA-0.5mm.pdf
https://www.mt.com/us/en/home/supportive_content/ana_chem_applications/uvvis/ASTMD.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8514405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Cured EVA sample (laminated between two glass slides or as a free film)
e UV-Vis Spectrophotometer with an integrating sphere

o Reference sample (air or two glass slides identical to the sample holder)
Procedure:

e Prepare a sample of the cured EVA, typically laminated between two pieces of low-iron
glass. A reference sample consisting of the same two pieces of glass without the EVA is also
needed.

o Set the spectrophotometer to measure transmittance over a wavelength range of at least
280 nm to 1200 nm.

o Perform a baseline correction using the reference sample.

e Place the EVA sample in the spectrophotometer's sample holder and measure the total
transmittance spectrum.

e The yellowness index (Y1) can be calculated from the transmittance values at specific
wavelengths according to ASTM E313. The calculation typically involves the tristimulus
values (X, Y, Z) derived from the spectrum.

Visualizations
EVA Crosslinking Mechanism

The crosslinking of EVA is initiated by the thermal decomposition of an organic peroxide. This
creates free radicals that abstract hydrogen atoms from the EVA polymer chains, leading to the
formation of carbon-carbon crosslinks.
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Termination (Crosslinking)

\ Crosslinked EVA
(C-C bond)
EVA Radical 1

Initiation Propagation

R-O-O-R Heat (A 2 R-Oe EVA Polymer Chain R-O- abstracts He [ EVA Polymer Radical
(Organic Peroxide) (Alkoxy Radicals) (...-CH2-CH(OAC)-...) "1 (...-CHs-CH(OAC)-...)

Click to download full resolution via product page

Caption: Peroxide-initiated crosslinking of EVA.

EVA Encapsulation Logic

The successful encapsulation of crystalline silicon solar cells with EVA relies on a logical
progression from material selection to process control, ultimately ensuring the long-term
reliability of the photovoltaic module.
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EVA Formulation Selection Define Lamination Parameters
(High Transmittance, Low Shrinkage) (Temp, Time, Vacuum, Pressure)

Lamination Process

Achieve Optimal Crosslinking
(Gel Content >75%)

Ensure Module Integrity
(Adhesion, No Bubbles/Voids)

'

Long-Term Module Reliability
(>25 years)

Click to download full resolution via product page

Caption: Logical flow for successful EVA encapsulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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